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Compound of Interest

Compound Name: Acetone-d

Cat. No.: B1623232

Effective management and disposal of deuterated solvents are critical for ensuring laboratory
safety, maintaining regulatory compliance, and protecting the environment. Acetone-ds (CAS
No. 666-52-4), a deuterated analog of acetone, is a highly flammable and irritating solvent
commonly used in Nuclear Magnetic Resonance (NMR) spectroscopy. While its chemical
properties are similar to protonated acetone, it must be treated as hazardous waste. Improper
disposal can lead to significant safety hazards and environmental contamination.[1]

This guide provides clear, step-by-step procedures for the safe handling and disposal of
acetone-ds in a research and development setting.

Immediate Safety and Handling Precautions

Before handling acetone-ds, it is crucial to be aware of its primary hazards. It is a highly
flammable liquid and vapor, can cause serious eye irritation, and may lead to drowsiness or
dizziness.[2][3]

o Ventilation: Always handle acetone-de in a well-ventilated area, preferably inside a chemical
fume hood.[2][4]

» Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.[4][5]

« Ignition Sources: Keep acetone-ds away from all sources of ignition, such as open flames,
hot surfaces, and sparks. Use non-sparking tools and explosion-proof equipment when
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handling large quantities.[4][6][7]

o Storage: Store acetone-ds in a tightly closed, properly labeled container in a cool, dry, and
well-ventilated area designated for flammable liquids.[5][6]

Step-by-Step Disposal Procedure

The standard and required method for disposing of acetone-ds is to treat it as hazardous
chemical waste. Under no circumstances should acetone-ds be poured down the drain or
disposed of in regular trash.[1][2][8] Discharging organic solvents into the sewer system is
prohibited.[8]

o Waste Collection:

o Designate a specific, sealed, and leak-proof container for non-halogenated solvent waste.
[9][10] Acetone-ds is a non-halogenated solvent.

o Clearly label the container as "Hazardous Waste," "Acetone-ds,"” and "Flammable Liquid."

[8]1°]

o Ensure the container is made of a material compatible with acetone, such as high-density
polyethylene (HDPE) or glass.[9]

o Waste Segregation:

o Do not mix acetone-des waste with other types of waste, especially incompatible chemicals
like strong oxidizing agents.[1][7]

o Keep halogenated and non-halogenated solvent wastes separate. Mixing them can
significantly increase disposal costs.[10][11]

e Accumulation and Storage:

o Keep the hazardous waste container tightly sealed at all times, except when adding waste.
[11]

o Store the waste container in a designated, secondary containment area away from ignition
sources and high-traffic zones.[11]
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e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
professional waste disposal service to arrange for pickup.[5][12]

o All waste must be handled and disposed of in accordance with local, state, and federal
regulations.[13] When discarded, acetone is classified under EPA waste number U002.[13]

Quantitative Data and Classifications

For easy reference, the key hazard classifications for Acetone-ds are summarized below.

Identifier Classification Code
Highly flammable liquid and

GHS Hazard Statement H225
vapour

GHS Hazard Statement Causes serious eye irritation H319

May cause drowsiness or
GHS Hazard Statement T H336
dizziness

UN Number Transport of Dangerous Goods  UN1090

Discarded Commercial
EPA Waste Code ) U002
Chemical Product

Source: Sigma-Aldrich, Santa Cruz Biotechnology Safety Data Sheets[2][5][13]

Spill Management Protocol

In the event of a spill, immediate and proper cleanup is essential to mitigate risks.

o Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation.[5]

» Eliminate Ignition Sources: Remove all sources of ignition from the spill area.[5][12]

o Containment: Use a liquid-absorbent, non-combustible material such as sand, earth, or a
commercial sorbent to contain the spill.[2][3][12] Do not use combustible materials like paper
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towels for large spills.

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a sealed, labeled container for hazardous waste disposal.[7][12]

o Decontamination: Clean the affected area thoroughly.

e Reporting: Report the spill to your laboratory supervisor and EHS department.

Experimental Protocols: In-Lab Treatment

Standard laboratory practice does not involve the chemical neutralization or treatment of
acetone-des waste by laboratory personnel. The accepted and regulated procedure is collection
and disposal via a certified hazardous waste management facility.[2][5][9] Attempting to treat
the solvent waste in-lab can create additional hazards and may violate institutional and
regulatory protocols. Some institutions may have solvent recycling programs, which involve
distillation; however, this should only be performed by trained personnel in a dedicated facility.
[14]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
acetone-des waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Acetone-ds waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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